Cas no 689161-75-9 (Benzoic acid, 4-chloro-2-(1-methylethoxy)-)

• Product Name: Benzoic acid, 4-chloro-2-(1-methylethoxy)-
• CAS No: 689161-75-9
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 1730590
• PubChem ID: 61379641
• Update Time: 2025-04-21

Benzoic acid, 4-chloro-2-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-2-(1-methylethoxy)-
• 689161-75-9
• AKOS010637615
• 4-chloro-2-propan-2-yloxybenzoic acid
• 4-chloro-2-isopropoxybenzoic acid
• SCHEMBL6647244
• E90939
• MFCD14652941

• Inchi： 1S/C10H11ClO3/c1-6(2)14-9-5-7(11)3-4-8(9)10(12)13/h3-6H,1-2H3,(H,12,13)
• InChI Key： VAYLIQNMPUVQHV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)OC(C)C

Computed Properties

• Exact Mass: 214.03973
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives